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Cat. No.: B12391908 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ceplignan, a lignan derivative, is a polyphenolic compound of significant interest in the

pharmaceutical and cosmetic industries. Sourced from plants, Ceplignan has demonstrated

potential as an antioxidant and anti-inflammatory agent, making it a valuable subject of

research for the development of therapeutic agents targeting a range of conditions, including

inflammatory diseases, neurodegenerative disorders, and oxidative stress-related pathologies.

This technical guide provides an in-depth overview of the core physical and chemical

properties of Ceplignan, detailed experimental protocols for their determination, and a

visualization of its potential biological signaling pathways.

Chemical and Physical Properties
The fundamental chemical and physical characteristics of Ceplignan are summarized below.

Quantitative data is presented in structured tables for clarity and ease of comparison.

Table 1: Chemical Identification of Ceplignan
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Identifier Value

IUPAC Name

(2S,3R)-2-(4-hydroxy-3-methoxyphenyl)-3-

(hydroxymethyl)-7-methoxy-2,3-dihydro-1-

benzofuran-5-carboxylic acid[1]

CAS Number 185244-78-4[2][3][4]

Molecular Formula C₁₈H₁₈O₇[2]

Molecular Weight 346.33 g/mol [5]

InChI Key MRHRLMTUTXWEQP-BLLLJJGKSA-N[1]

SMILES
COC1=CC(=CC2=C1O--INVALID-LINK--

C3=CC(=C(C=C3)O)OC)C(=O)O[1]

Table 2: Physicochemical Properties of Ceplignan
Property Value Source

Physical Description Powder[3] Experimental

Boiling Point 540.6 ± 50.0 °C at 760 mmHg Computed

XLogP3 1.7[1] Computed

Topological Polar Surface Area 105 Å²[1] Computed

Heavy Atom Count 25[1] Computed

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone[3]

Experimental

Note: Experimental values for melting point and density are not readily available in the public

domain. The boiling point is a computed value and should be treated as an estimate.

Experimental Protocols
Detailed methodologies for the determination of key physical and chemical properties are

outlined below. These represent standard laboratory procedures applicable to Ceplignan.
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Determination of Melting Point
The melting point of a solid is a critical indicator of its purity.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes

Mortar and pestle

Procedure:

A small, finely powdered sample of Ceplignan is packed into a capillary tube to a height of

2-3 mm.

The capillary tube is placed in the heating block of the melting point apparatus.

The sample is heated at a steady rate (e.g., 10-20°C/minute) for an initial approximate

determination.

A second, more precise measurement is performed with a fresh sample, heating at a slower

rate (1-2°C/minute) as the temperature approaches the approximate melting point.

The temperature range from the appearance of the first liquid droplet to the complete

liquefaction of the sample is recorded as the melting point range. A narrow range is indicative

of high purity.

Determination of Solubility
Understanding the solubility of Ceplignan is crucial for its formulation and application in various

assays.

Apparatus:

Glass vials or test tubes

Vortex mixer
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Water bath sonicator

Analytical balance

Procedure:

A known mass of Ceplignan (e.g., 1 mg) is added to a specific volume of a solvent (e.g., 1

mL) in a glass vial.

The mixture is vortexed for 1-2 minutes at room temperature.

If the compound does not dissolve, the vial is placed in a water bath sonicator for 5-10

minutes.

If still undissolved, the mixture can be gently warmed (e.g., to 37°C) to facilitate dissolution.

The solubility is determined by visual inspection for a clear solution without any visible

particles. The process is repeated with different solvents to establish a solubility profile.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H and ¹³C NMR spectroscopy are powerful tools for the structural elucidation of organic

molecules like Ceplignan. While specific spectra for Ceplignan are not publicly available, a

general protocol for obtaining such data is as follows.

Apparatus:

NMR spectrometer (e.g., 400 MHz or higher)

NMR tubes

Deuterated solvents (e.g., CDCl₃, DMSO-d₆)

Procedure for ¹H and ¹³C NMR:

A few milligrams of Ceplignan are dissolved in a suitable deuterated solvent in an NMR

tube.

The sample is placed in the NMR spectrometer.
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For ¹H NMR, the spectrum is acquired, providing information on the number of different types

of protons, their chemical environments, and their neighboring protons through chemical

shifts, integration, and spin-spin splitting patterns.

For ¹³C NMR, a proton-decoupled spectrum is typically acquired, showing a single peak for

each unique carbon atom in the molecule. The chemical shift of each peak provides

information about the electronic environment of the carbon atom.

Advanced NMR techniques such as COSY, HSQC, and HMBC can be employed to further

elucidate the complete molecular structure and assign all proton and carbon signals.

Potential Biological Signaling Pathways
Ceplignan's reported anti-inflammatory and antioxidant activities suggest its interaction with

key cellular signaling pathways. The following diagrams, generated using the DOT language,

illustrate the plausible mechanisms of action.

Anti-Inflammatory Action of Ceplignan
Ceplignan may exert its anti-inflammatory effects by inhibiting the pro-inflammatory NF-κB and

MAPK signaling pathways.
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Caption: Ceplignan's proposed anti-inflammatory mechanism.

Antioxidant Action of Ceplignan
The antioxidant properties of Ceplignan may be mediated through the activation of the Nrf2

signaling pathway, a key regulator of cellular antioxidant responses.
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Caption: Ceplignan's proposed antioxidant mechanism.

Enhancement of SERT Activity by Ceplignan
Ceplignan has been reported to enhance the activity of the Serotonin Transporter (SERT),

which is crucial for regulating serotonin levels in the brain. The exact mechanism is still under

investigation, but a simplified logical workflow is presented below.

Ceplignan Serotonin Transporter
(SERT)

Increased Serotonin
Reuptake

Decreased Synaptic
Serotonin Concentration
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Click to download full resolution via product page

Caption: Logical workflow of Ceplignan's effect on SERT.

Conclusion
Ceplignan is a promising natural compound with multifaceted biological activities. This guide

has provided a comprehensive summary of its known physical and chemical properties, along

with standardized protocols for their experimental determination. The visualized signaling

pathways offer a conceptual framework for understanding its potential anti-inflammatory and

antioxidant mechanisms of action, as well as its influence on serotonergic neurotransmission.

Further research is warranted to fully elucidate the therapeutic potential of Ceplignan and to

establish its detailed pharmacological profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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